Cas no 892775-16-5 (1-(2-methoxy-5-methylphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine)

• Product Name: 1-(2-methoxy-5-methylphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine
• CAS No: 892775-16-5
• MF: C₁₉H₁₈N₆O₂
• MW: 362.385222911835
• CID: 5423418
• Update Time: 2025-07-08

1-(2-methoxy-5-methylphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-methoxy-5-methylphenyl)-5-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]triazol-4-amine
• 1-(2-methoxy-5-methylphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C19H18N6O2/c1-11-4-7-13(8-5-11)18-21-19(27-23-18)16-17(20)25(24-22-16)14-10-12(2)6-9-15(14)26-3/h4-10H,20H2,1-3H3
• InChI Key： WBMVYXLXHAEDHY-UHFFFAOYSA-N
• SMILES： N1C(C2ON=C(C3=CC=C(C)C=C3)N=2)=C(N)N(C2=CC(C)=CC=C2OC)N=1

Additional information on 1-(2-methoxy-5-methylphenyl)-4-3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl-1H-1,2,3-triazol-5-amine

Chemical Compound CAS No. 892775-16-5: 1-(2-Methoxy-5-Methylphenyl)-4-[3-(4-Methylphenyl)-1,2,4-Oxadiazol-5-Yl]-1H-1,2,3-Triazol-5-Amine

The compound with CAS No. 892775-16-5 is a highly specialized organic chemical known as 1-(2-methoxy-5-methylphenyl)-4-[3-(4-methylphenyl)-1,2,4-Oxadiazol-5-Yl]-1H-1,2,3-Triazol-5-Amine. This compound is a complex structure that combines multiple heterocyclic rings and functional groups, making it a subject of interest in various fields of chemical research and application.

The molecular structure of this compound features a triazole ring and an oxadiazole ring, both of which are heterocycles containing nitrogen and oxygen atoms. These rings are connected through an amine group (-NH), forming a bridge between the two aromatic systems. The presence of these heterocycles imparts unique electronic properties to the molecule, which can be exploited in various applications such as drug design and material science.

Recent studies have highlighted the potential of this compound in the field of drug discovery. The triazole ring is known for its ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. This makes the compound a promising candidate for designing new pharmaceutical agents with high bioavailability and selectivity. Researchers have also explored its role in inhibiting specific enzymes associated with neurodegenerative diseases, such as Alzheimer's disease.

In addition to its pharmaceutical applications, this compound has shown potential in material science. The oxadiazole ring contributes to the molecule's stability and ability to act as a π-conjugated system. These properties make it suitable for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated its ability to enhance the efficiency of organic light-emitting diodes (OLEDs) by improving charge transport properties.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key steps include the formation of the oxadiazole ring through cyclization reactions and the subsequent coupling with the triazole moiety using click chemistry techniques. The use of transition metal catalysts has been instrumental in achieving high efficiency in these reactions.

From an environmental perspective, this compound has been studied for its biodegradability and toxicity profile. Initial assessments suggest that it has low toxicity towards aquatic organisms under standard testing conditions. However, further research is needed to fully understand its environmental impact and potential for sustainable use.

In conclusion, the compound with CAS No. 892775-16-5 represents a significant advancement in organic chemistry due to its unique structure and versatile applications. Its role in drug discovery and material science continues to be explored by researchers worldwide, making it a focal point for future innovations in these fields.